[(2R,3S,4E,6R,7S)-6,7-Dihydroxy-2-methyl-10-oxo-2,3,6,7,8,9-hexahydrooxecin-3-yl] (E)-but-2-enoate
[(2R,3S,4E,6R,7S)-6,7-Dihydroxy-2-methyl-10-oxo-2,3,6,7,8,9-hexahydrooxecin-3-yl] (E)-but-2-enoate
Brand Name:
Vulcanchem
CAS No.:
188605-15-4
VCID:
VC0068377
InChI:
InChI=1S/C14H20O6/c1-3-4-13(17)20-12-7-5-10(15)11(16)6-8-14(18)19-9(12)2/h3-5,7,9-12,15-16H,6,8H2,1-2H3/b4-3+,7-5+/t9-,10-,11+,12+/m1/s1
SMILES:
CC=CC(=O)OC1C=CC(C(CCC(=O)OC1C)O)O
Molecular Formula:
C14H20O6
Molecular Weight:
284.3 g/mol
[(2R,3S,4E,6R,7S)-6,7-Dihydroxy-2-methyl-10-oxo-2,3,6,7,8,9-hexahydrooxecin-3-yl] (E)-but-2-enoate
CAS No.: 188605-15-4
Main Products
VCID: VC0068377
Molecular Formula: C14H20O6
Molecular Weight: 284.3 g/mol
![[(2R,3S,4E,6R,7S)-6,7-Dihydroxy-2-methyl-10-oxo-2,3,6,7,8,9-hexahydrooxecin-3-yl] (E)-but-2-enoate - 188605-15-4](/images/no_structure.jpg)
| CAS No. | 188605-15-4 |
|---|---|
| Product Name | [(2R,3S,4E,6R,7S)-6,7-Dihydroxy-2-methyl-10-oxo-2,3,6,7,8,9-hexahydrooxecin-3-yl] (E)-but-2-enoate |
| Molecular Formula | C14H20O6 |
| Molecular Weight | 284.3 g/mol |
| IUPAC Name | [(2R,3S,4E,6R,7S)-6,7-dihydroxy-2-methyl-10-oxo-2,3,6,7,8,9-hexahydrooxecin-3-yl] (E)-but-2-enoate |
| Standard InChI | InChI=1S/C14H20O6/c1-3-4-13(17)20-12-7-5-10(15)11(16)6-8-14(18)19-9(12)2/h3-5,7,9-12,15-16H,6,8H2,1-2H3/b4-3+,7-5+/t9-,10-,11+,12+/m1/s1 |
| Standard InChIKey | UONWLSGBOITROJ-NYKMOZCUSA-N |
| Isomeric SMILES | C/C=C/C(=O)O[C@H]1/C=C/[C@H]([C@H](CCC(=O)O[C@@H]1C)O)O |
| SMILES | CC=CC(=O)OC1C=CC(C(CCC(=O)OC1C)O)O |
| Canonical SMILES | CC=CC(=O)OC1C=CC(C(CCC(=O)OC1C)O)O |
| Synonyms | aspinolide B |
| PubChem Compound | 6444315 |
| Last Modified | Dec 23 2021 |
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